Cas no 791834-45-2 (1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE)

• Product Name: 1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE
• CAS No: 791834-45-2
• MF: C₂₇H₃₁NO₆
• MW: 465.538148164749
• CID: 5695528
• PubChem ID: 16108937
• Update Time: 2025-08-02

1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12144944
• 791834-45-2
• BYHSGUNWULPMDT-GOTSBHOMSA-N
• 1,2-dibenzyl 3-tert-butyl(2S,3S)-5-methylenepiperidine-1,2,3-tricarboxylate
• 1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE
• 1,2-DIBENZYL3-(TERT-BUTYL)(2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE
• 1,2-dibenzyl 3-tert-butyl (2S,3S)-5-methylenepiperidine-1,2,3-tricarboxylate
• 1,2,3-Piperidinetricarboxylic acid, 5-methylene-, 3-(1,1-dimethylethyl) 1,2-bis(phenylmethyl) ester, (2S,3S)-

• Inchi： 1S/C27H31NO6/c1-19-15-22(24(29)34-27(2,3)4)23(25(30)32-17-20-11-7-5-8-12-20)28(16-19)26(31)33-18-21-13-9-6-10-14-21/h5-14,22-23H,1,15-18H2,2-4H3/t22-,23-/m0/s1
• InChI Key： BYHSGUNWULPMDT-GOTSBHOMSA-N
• SMILES： O(C(C)(C)C)C([C@H]1CC(=C)CN(C(=O)OCC2C=CC=CC=2)[C@@H]1C(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 465.21513771g/mol
• Monoisotopic Mass: 465.21513771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 575.5±50.0 °C(Predicted)
• pka: -4.75±0.60(Predicted)

Additional information on 1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE

1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE: A Comprehensive Overview

The compound with CAS No. 791834-45-2, known as 1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a piperidine ring substituted with benzyl groups and a tert-butyl moiety. The stereochemistry at the (2S,3S) configuration adds to its uniqueness and potential applications in asymmetric synthesis.

Recent studies have highlighted the importance of such molecules in the development of advanced drug delivery systems. The presence of multiple carboxylic acid groups in the molecule makes it a promising candidate for forming polymeric networks, which are essential in creating biocompatible materials for medical applications. Additionally, the benzyl groups contribute to the molecule's stability and solubility properties, making it suitable for use in various chemical reactions.

The synthesis of 1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE involves a multi-step process that requires precise control over stereochemistry and functional group compatibility. Researchers have employed innovative techniques such as enantioselective catalysis and click chemistry to achieve high yields and purity levels. These advancements have not only improved the synthesis process but also opened new avenues for exploring its potential applications.

In terms of applications, this compound has shown great promise in the field of bioconjugation chemistry. Its ability to form stable bonds with biomolecules makes it an ideal candidate for creating targeted drug delivery systems. Furthermore, the molecule's structural versatility allows it to be used as a building block in the synthesis of more complex structures with tailored functionalities.

The latest research on this compound has also explored its potential in the development of nanomaterials. By incorporating this molecule into nanoscale structures, scientists have demonstrated enhanced properties such as increased mechanical strength and improved biocompatibility. These findings underscore the importance of 1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE in advancing materials science and technology.

In conclusion, 1,2-DIBENZYL 3-(TERT-BUTYL) (2S,3S)-5-METHYLENEPIPERIDINE-1,2,3-TRICARBOXYLATE is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in shaping future innovations in chemistry and related fields.